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Compound of Interest

Compound Name: TX1-85-1

Cat. No.: B611516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of TX1-85-1, a potent and irreversible inhibitor of the HER3 (ErbB3)

receptor. Adherence to this protocol is crucial for ensuring the stability, and activity of the

compound for reproducible experimental results.

Chemical Properties of TX1-85-1
TX1-85-1 is a selective HER3 inhibitor that covalently binds to Cys721 within the ATP-binding

site of the receptor.[1][2][3] This irreversible binding leads to the attenuation of HER3-

dependent signaling pathways.[1][4]

Property Value Source

Molecular Weight 580.68 g/mol [1][5][6][7]

Formula C32H36N8O3 [1][5][6][7]

CAS Number 1603845-32-4 [1][5][7][8]

Appearance White to light yellow solid [1]

Solubility in DMSO 3.85 mg/mL (6.63 mM) [5][6]

Purity ≥98% [7][9]
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TX1-85-1 in dimethyl

sulfoxide (DMSO).

Materials:

TX1-85-1 powder

Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Acclimatization: Before opening, allow the vial of TX1-85-1 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated

analytical balance. Carefully weigh the desired amount of TX1-85-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 5.81 mg of TX1-85-1 (see calculation below).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed TX1-85-1
powder. To aid dissolution, vortex the solution for 1-2 minutes. Gentle warming of the tube to

37°C and sonication can also be used to increase solubility.[5][6]

Verification: Ensure complete dissolution of the compound by visual inspection. The solution

should be clear and free of any particulate matter.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can lead to degradation, it

is highly recommended to aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes.[1][5] Store the aliquots as recommended in the table below.

Calculation for a 10 mM Stock Solution:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

Mass (mg) = 10 mM x 1 mL x 580.68 g/mol / 1000 = 5.81 mg

Storage and Stability
Proper storage is critical to maintain the activity of the TX1-85-1 stock solution.

Storage Temperature Shelf Life Recommendations

-80°C 6 months
Recommended for long-term

storage.[1][5]

-20°C 1 month
Suitable for short-term storage.

[1][5][8]

Important Considerations:

Always use anhydrous DMSO to prevent hydrolysis of the compound.

Protect the stock solution from light by using amber vials or by wrapping tubes in foil.

Before use, thaw the required aliquot at room temperature and briefly centrifuge to collect

the solution at the bottom of the tube.

Avoid repeated freeze-thaw cycles.[1][5]

Visualized Experimental Workflow
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Stock Solution Preparation
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Caption: Workflow for preparing a TX1-85-1 stock solution.
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TX1-85-1 Signaling Pathway Inhibition
TX1-85-1 is an irreversible inhibitor of HER3 (ErbB3). By covalently binding to Cys721 in the

ATP-binding site, it attenuates HER3-dependent signaling. This leads to the inhibition of

downstream effectors such as Akt and ERK1/2.[4]

HER3 Signaling Pathway Inhibition by TX1-85-1
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Caption: Inhibition of the HER3 signaling pathway by TX1-85-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611516#how-to-prepare-a-stock-solution-of-tx1-85-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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